2-[(4-isopropylbenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)-2-[(4-propan-2-ylbenzoyl)amino]benzamide
• InChI: InChI=1S/C22H26N2O3/c1-15(2)16-9-11-17(12-10-16)21(25)24-20-8-4-3-7-19(20)22(26)23-14-18-6-5-13-27-18/h3-4,7-12,15,18H,5-6,13-14H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: RIHWYSLHNWADGJ-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3CCCO3

Description

2-[(4-isopropylbenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as IPR-19 and has been studied extensively for its biological properties.

Mechanism of Action

The mechanism of action of IPR-19 is not fully understood. However, it is believed to act through multiple pathways, including inhibition of cell proliferation, induction of apoptosis, and protection against oxidative stress.
Biochemical and Physiological Effects:
IPR-19 has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and topoisomerase. It has also been found to modulate the expression of various genes involved in cell growth and differentiation. Physiologically, IPR-19 has been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

IPR-19 has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. It is also stable under normal laboratory conditions. However, IPR-19 has some limitations. It is not water-soluble, which can make it difficult to work with in aqueous solutions. It also has limited solubility in common organic solvents, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on IPR-19. One area of interest is the development of IPR-19 derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the potential use of IPR-19 in combination with other drugs for enhanced therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of IPR-19 and its potential applications in various fields of medicine.

Synthesis Methods

The synthesis of IPR-19 involves several steps, including the reaction of 4-isopropylbenzoyl chloride with 2-aminobenzamide to form 2-(4-isopropylbenzoyl)amino)benzamide. This intermediate is then reacted with tetrahydro-2-furanylmethylamine to form the final product, 2-[(4-isopropylbenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide.

Scientific Research Applications

IPR-19 has been studied for its potential therapeutic applications in various fields of medicine. It has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, IPR-19 has been found to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease research, IPR-19 has been found to protect neurons from beta-amyloid-induced toxicity. In Parkinson's disease research, IPR-19 has been found to protect dopaminergic neurons from oxidative stress-induced damage.